
Application Notes: Preparing Stock Solutions of
ML089

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: ML089

Cat. No.: B15615314

Get Quote

Introduction

ML089 is a potent, selective, and orally available inhibitor of phosphomannose isomerase

(PMI) with an IC₅₀ of 1.3 µM.[1][2][3] It is a valuable tool for studying congenital disorders of

glycosylation, specifically CDG-Ia.[1][4][5] As a membrane-permeable compound, ML089 can

be used to inhibit PMI in living cells, blocking the catabolism of mannose-6-phosphate and

redirecting it toward protein glycosylation.[4][5] Proper preparation of stock solutions is critical

for ensuring experimental reproducibility and accuracy. These notes provide a detailed protocol

for the solubilization and storage of ML089 for in vitro research applications.

Key Compound Specifications

All essential quantitative data for ML089 is summarized in the table below for quick reference.
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Parameter Value Source

Molecular Formula C₁₃H₈FNOS [6]

Molecular Weight 245.27 g/mol [6]

Appearance Off-white to light yellow solid [6]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][6]

Max. Stock Solubility
25 mg/mL (101.93 mM) in

DMSO
[1][6]

Storage (Solid)
3 years at -20°C or 2 years at

4°C
[1][6]

Storage (Stock Solution)
6 months at -80°C or 1 month

at -20°C
[1][6]

Protocol: Preparation of a 10 mM ML089 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of ML089 in DMSO. Adjust

calculations as needed for different desired concentrations.

Materials

ML089 powder (solid)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Pipettors and sterile tips

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)
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Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling ML089 and DMSO.

Handle ML089 powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for ML089 before use.

Procedure

Equilibrate Compound: Before opening, allow the vial of ML089 powder to warm to room

temperature to prevent condensation of atmospheric moisture.

Calculate Required Mass: Determine the mass of ML089 needed to prepare the desired

volume and concentration. For a 10 mM stock solution, the calculation is as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock:

Mass (mg) = (0.010 mol/L) x (0.001 L) x (245.27 g/mol ) x (1000 mg/g) = 2.45 mg

Weigh ML089: Carefully weigh out the calculated amount of ML089 powder using an

analytical balance and place it into a sterile microcentrifuge tube.

Add Solvent: Add the calculated volume of high-purity DMSO to the tube containing the

ML089 powder. It is crucial to use newly opened or anhydrous DMSO, as absorbed moisture

can significantly reduce the solubility of the compound.[6]

Dissolve Compound:

Close the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the solid.

Visually inspect the solution for any undissolved particulates.

If precipitation occurs or dissolution is slow, brief sonication in an ultrasonic water bath can

be used to facilitate solubilization.[1][6]
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Aliquot for Storage: To avoid repeated freeze-thaw cycles that can degrade the compound,

divide the stock solution into smaller, single-use aliquots in sterile cryovials. The volume of

the aliquots should be appropriate for your typical experimental needs.

Store Properly: Store the aliquots upright at -80°C for long-term storage (up to 6 months) or

at -20°C for short-term storage (up to 1 month).[1][6] When ready to use, thaw an aliquot

completely at room temperature and mix gently before preparing working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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